Cas no 37163-91-0 (6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate)

6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate structure
37163-91-0 structure
Product Name:6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate
CAS No:37163-91-0
MF:C17H22O5
MW:306.353585720062
CID:922021
PubChem ID:324500
Update Time:2025-04-19

6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate Chemical and Physical Properties

Names and Identifiers

    • 6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate
    • [6-methyl-3-methylidene-2-oxo-7-(3-oxobutyl)-4,5,6,8a-tetrahydro-3aH-cyclohepta[b]furan-5-yl] acetate
    • 6-Methyl-3-methylene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta[b]furan-5-yl acetate
    • AC1L8AIL
    • acetylivalbatine
    • IVALBATIN ACETATE
    • ivalbatin monoacetate
    • Ivalbin acetate
    • NCI60_002382
    • NSC290136
    • NSC 290136
    • Acetylivalbatin
    • 6-Methyl-3-methylene-2-oxo-7-(3-oxobutyl)-3,3a,4,5,6,8a-hexahydro-2H-cyclohepta(b)furan-5-yl acetate
    • DTXSID10958366
    • NSC-290136
    • 37163-91-0
    • CHEMBL1997467
    • [6-methyl-3-methylene-2-oxo-7-(3-oxobutyl)-4,5,6,8a-tetrahydro-3aH-cyclohepta[b]furan-5-yl] acetate
    • Inchi: 1S/C17H22O5/c1-9(18)5-6-13-7-16-14(11(3)17(20)22-16)8-15(10(13)2)21-12(4)19/h7,10,14-16H,3,5-6,8H2,1-2,4H3
    • InChI Key: HDGJZUYCLFNJBX-UHFFFAOYSA-N
    • SMILES: O1C(C(=C)C2C1C=C(CCC(C)=O)C(C)C(C2)OC(C)=O)=O

Computed Properties

  • Exact Mass: 306.14676
  • Monoisotopic Mass: 306.14672380g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 545
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 69.7Ų

Experimental Properties

  • PSA: 69.67
  • LogP: 2.35130
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